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Compound of Interest

Compound Name: 5-Hexen-2-one, 5-bromo-

Cat. No.: B15472193

Essential Safety and Handling Guide for 5-
Hexen-2-one, 5-bromo-

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
5-Hexen-2-one, 5-bromo-. The following procedures are designed to ensure the safety of
laboratory personnel and to minimize environmental impact.

Hazard Summary

While a specific Safety Data Sheet (SDS) for 5-Hexen-2-one, 5-bromo- is not readily
available, a hazard assessment based on structurally similar compounds, such as other
brominated and unsaturated ketones, indicates the following potential hazards:

Toxicity: Likely to be toxic or harmful if inhaled, swallowed, or in contact with skin.

Irritation: Expected to be a severe irritant to the skin, eyes, and respiratory tract.

Lachrymator: May cause tearing and irritation to the eyes upon exposure to vapors.

Flammability: Potentially flammable, with vapors that may form explosive mixtures with air.
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o Environmental Hazards: Halogenated organic compounds can be persistent in the
environment and may have long-term adverse effects on aquatic life.

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory when handling 5-Hexen-2-
one, 5-bromo-.

PPE Category Item Material/Specification

Must meet ANSI Z87.1

Eye and Face Protection Chemical Splash Goggles
standards.

To be worn over goggles when

Face Shield there is a splash or explosion
risk.
Inner: Nitrile gloves. Outer:
Hand Protection Double Gloving Neoprene or Viton gloves for

extended contact.

) Flame-Resistant Laboratory ]
Body Protection Coat Fully buttoned to protect skin.
oa

Chemical-Resistant Apron To be worn over the lab coat.

All handling must be
Respiratory Protection Chemical Fume Hood performed within a certified

chemical fume hood.

A NIOSH-approved respirator
with an organic vapor cartridge
may be required for certain
Respirator operations or in case of
ventilation failure. Consult your
institution's environmental

health and safety department.

) Made of a non-porous
Foot Protection Closed-toe Shoes ]
material.
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Operational Plan: Step-by-Step Handling Procedure

e Preparation:

[¢]

Ensure a certified chemical fume hood is operational.

[¢]

Assemble all necessary equipment and reagents before handling the compound.

o

Verify that an emergency eyewash station and safety shower are accessible and
operational.

o

Prepare a designated waste container for halogenated organic waste.

e Handling:

[¢]

Don all required PPE as specified in the table above.

[e]

Conduct all transfers, weighing, and reactions within the chemical fume hood.

o

Use non-sparking tools and equipment to prevent ignition of flammable vapors.

o

Avoid inhalation of vapors and direct contact with the skin and eyes.

[¢]

Keep containers tightly closed when not in use.
e Post-Handling:

o Decontaminate all surfaces and equipment that have come into contact with the
compound using an appropriate solvent (e.g., acetone, followed by soap and water).

o Dispose of all contaminated materials, including gloves and disposable labware, in the
designated halogenated waste container.

o Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of 5-Hexen-2-one, 5-bromo- and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.
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e Liquid Waste:

o Collect all liquid waste containing 5-Hexen-2-one, 5-bromo- in a clearly labeled, sealed,
and compatible container for halogenated organic waste.

o Do not mix with non-halogenated organic waste.
e Solid Waste:

o Contaminated solid waste, such as gloves, paper towels, and pipette tips, must be placed
in a designated, sealed container for solid halogenated waste.

o Empty Containers:
o Rinse empty containers with a suitable solvent (e.g., acetone) three times.
o Collect the rinsate as halogenated liquid waste.

o Deface the label on the empty container before disposal as regular laboratory glassware
or plastic waste, in accordance with institutional policies.

o Waste Pickup:

o Arrange for the disposal of all hazardous waste through your institution's environmental
health and safety department.

Emergency Procedures

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
while holding the eyelids open. Seek immediate medical attention.

» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water for at least 15 minutes. Seek medical attention.

« Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.
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« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

o Spill: Evacuate the area. Wear appropriate PPE, including respiratory protection. Absorb the
spill with an inert, non-combustible material (e.g., vermiculite, sand). Collect the absorbed
material into a sealed container for halogenated waste. Ventilate the area and wash the spill

site after material pickup is complete.
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 To cite this document: BenchChem. [Personal protective equipment for handling 5-Hexen-2-
one, 5-bromo-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15472193#personal-protective-equipment-for-
handling-5-hexen-2-one-5-bromo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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